Cas no 107549-26-8 (Bromo(2,6-difluorobenzyl)magnesium)

• Product Name: Bromo(2,6-difluorobenzyl)magnesium
• CAS No: 107549-26-8
• MF: C₇H₅BrF₂Mg
• MW: 231.320408582687
• MDL: MFCD11113508
• CID: 1183664
• Update Time: 2025-06-14

Bromo(2,6-difluorobenzyl)magnesium Chemical and Physical Properties

Names and Identifiers

• Bromo(2,6-difluorobenzyl)magnesium
• 2,6-Difluorobenzylmagnesium bromide
• 2,6-DIFLUOROBENZYLMAGNESIUM BROMIDE, 0.25M IN 2-METHF
• 2,6-Difluorobenzylmagnesium bromide, 0.25 M in Ether

• MDL： MFCD11113508
• Inchi： 1S/C7H5F2.BrH.Mg/c1-5-6(8)3-2-4-7(5)9;;/h2-4H,1H2;1H;/q-1;;+2/p-1
• InChI Key： KDVWBIWSDJCATG-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].FC1C=CC=C(C=1[CH2-])F

Computed Properties

• Exact Mass: 229.93925
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Water Partition Coefficient: Reacts with water.
• PSA: 0
• Sensitiveness: Air & Moisture Sensitive

Bromo(2,6-difluorobenzyl)magnesium Security Information

• HazardClass：3

Additional information on Bromo(2,6-difluorobenzyl)magnesium

Research Brief on Bromo(2,6-difluorobenzyl)magnesium (CAS: 107549-26-8) in Chemical Biology and Pharmaceutical Applications

Bromo(2,6-difluorobenzyl)magnesium (CAS: 107549-26-8) is a highly specialized Grignard reagent that has garnered significant attention in recent years due to its versatile applications in organic synthesis, medicinal chemistry, and drug discovery. This research brief aims to provide an up-to-date overview of the latest advancements and applications of this compound, focusing on its role in the synthesis of bioactive molecules and its potential therapeutic implications.

Recent studies have highlighted the unique reactivity of Bromo(2,6-difluorobenzyl)magnesium, particularly in the formation of carbon-carbon bonds, which is a critical step in the synthesis of complex pharmaceutical intermediates. The presence of fluorine atoms in the benzyl moiety enhances the electrophilic character of the reagent, making it a valuable tool for the introduction of difluorobenzyl groups into target molecules. This property has been exploited in the development of novel kinase inhibitors and other small-molecule therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Bromo(2,6-difluorobenzyl)magnesium as a key intermediate in the synthesis of a new class of Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the difluorobenzyl group introduced by this reagent significantly improved the pharmacokinetic properties of the inhibitors, including enhanced metabolic stability and bioavailability. These findings underscore the reagent's potential in the design of next-generation therapeutics for autoimmune diseases and cancers.

Another notable application of Bromo(2,6-difluorobenzyl)magnesium is in the field of positron emission tomography (PET) tracer development. A recent publication in ACS Chemical Biology described its use in the radiosynthesis of fluorine-18 labeled compounds, which are essential for non-invasive imaging of biological processes. The reagent's ability to efficiently incorporate fluorine atoms into aromatic systems makes it an attractive choice for the preparation of radiotracers with high specific activity and target selectivity.

Despite its promising applications, challenges remain in the handling and storage of Bromo(2,6-difluorobenzyl)magnesium due to its sensitivity to moisture and air. Recent advancements in reagent stabilization techniques, such as the use of protective atmospheres and specialized solvents, have improved its practicality in industrial-scale synthesis. Additionally, computational studies have provided insights into the reagent's reaction mechanisms, enabling more precise control over its reactivity in complex synthetic pathways.

In conclusion, Bromo(2,6-difluorobenzyl)magnesium (CAS: 107549-26-8) continues to be a valuable asset in chemical biology and pharmaceutical research. Its unique properties and versatile applications make it a critical tool for the development of novel therapeutics and imaging agents. Future research is expected to further explore its potential in targeted drug delivery systems and the synthesis of structurally diverse bioactive compounds.